Cas no 62229-99-6 (1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)-)

1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)- structure
62229-99-6 structure
Product Name:1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)-
CAS No:62229-99-6
MF:C12H14N2O
MW:202.252362728119
CID:453437
PubChem ID:22412356
Update Time:2025-04-19

1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)-
    • [5-methyl-2-(4-methylphenyl)-1H-imidazol-4-yl]methanol
    • DTXSID40625574
    • WWXRDEDHUNFFFG-UHFFFAOYSA-N
    • SCHEMBL18094959
    • 62229-99-6
    • SCHEMBL6649887
    • 4-hydroxymethyl-2-(4-methylpheny)-5-methyl-1H-imidazole
    • (5-Methyl-2-(p-tolyl)-1H-imidazol-4-yl)methanol
    • Inchi: 1S/C12H14N2O/c1-8-3-5-10(6-4-8)12-13-9(2)11(7-15)14-12/h3-6,15H,7H2,1-2H3,(H,13,14)
    • InChI Key: WWXRDEDHUNFFFG-UHFFFAOYSA-N
    • SMILES: OCC1=C(C)NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 202.11072
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • PSA: 48.91
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